![molecular formula C9H17NO2 B6190939 2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine CAS No. 2648947-63-9](/img/new.no-structure.jpg)
2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine
Overview
Description
2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine is a chemical compound with a complex structure that includes a spirocyclic ether and an amine group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine typically involves multiple steps, starting with the formation of the spirocyclic ether core. One common approach is the cyclization of a suitable diol precursor with an appropriate reagent to form the spirocyclic structure. Subsequent functionalization introduces the amine group at the desired position.
Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions: 2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and amines in the presence of a base.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.
Scientific Research Applications
2-{5,8-dioxaspiro[3
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: The compound may have biological activity that can be explored for potential therapeutic uses.
Medicine: It could be investigated for its pharmacological properties and potential as a drug candidate.
Industry: Its unique structure may find applications in material science and other industrial processes.
Mechanism of Action
The mechanism by which 2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine exerts its effects depends on its molecular targets and pathways involved. Research is ongoing to elucidate these mechanisms, but it is likely that the compound interacts with specific enzymes or receptors to produce its biological effects.
Comparison with Similar Compounds
Spiro[3.5]nonane derivatives
Other spirocyclic ethers
Amines with similar ring structures
Properties
CAS No. |
2648947-63-9 |
|---|---|
Molecular Formula |
C9H17NO2 |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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